4-methoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide

• IUPAC Name: 4-methoxy-N-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C17H16N2O4/c1-10-16(20)19-14-9-12(5-8-15(14)23-10)18-17(21)11-3-6-13(22-2)7-4-11/h3-10H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: VBVFRSHATWVRFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

4-methoxy-N-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of benzoxazine, which is a heterocyclic compound that contains a benzene ring fused with an oxazine ring. The synthesis of this compound involves several steps, which will be discussed in detail below. The mechanism of action, biochemical and physiological effects, advantages, and limitations of using this compound in lab experiments will also be discussed. Finally, future directions for research on this compound will be outlined.

Scientific Research Applications

Antimicrobial Properties

Flavonoids, including extended flavonoids, exhibit antimicrobial activity. Researchers have explored their potential as natural antimicrobial agents against bacteria, fungi, and viruses. The specific mechanisms involve disrupting microbial cell membranes, inhibiting enzymes, and interfering with nucleic acid synthesis. .

Antiviral Activity

Flavonoids have been studied for their antiviral properties. They can inhibit viral entry, replication, and assembly. By targeting key viral proteins or host cell factors, flavonoids may offer potential therapeutic options against various viruses. .

Antihypertensive Effects

Certain flavonoids, including extended flavonoids, exhibit vasodilatory effects and can help regulate blood pressure. .

Antidiabetic Properties

Flavonoids have shown promise in managing diabetes by improving insulin sensitivity, reducing oxidative stress, and modulating glucose metabolism. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes

Mode of Action

It’s known that similar compounds can interact with their targets, leading to changes in the function of these targets . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways . The downstream effects of these changes would depend on the specific pathways and targets involved.

Pharmacokinetics

Similar compounds have been found to have favorable lipophilicity values (log d = 20 21), which could impact their bioavailability .

Result of Action

Similar compounds have been found to have various biological activities . The specific effects would depend on the compound’s targets and mode of action.